Cas no 72409-44-0 (Guanosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: Guanosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 72409-44-0
• MF: C₂₃H₃₁N₅O₆Si
• MW: 501.607646226883
• CID: 544006
• PubChem ID: 136229959
• Update Time: 2025-04-19

Guanosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• N-[9-[(2R,3R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]benzamide
• N-Benzoyl-3'-O-[tert-butyl(dimethyl)silyl]guanosine
• N-(9-((2R,3R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)benzamide
• 72409-44-0
• DTXSID60825276

• Inchi： 1S/C23H31N5O6Si/c1-23(2,3)35(4,5)34-17-14(11-29)33-21(16(17)30)28-12-24-15-18(28)25-22(27-20(15)32)26-19(31)13-9-7-6-8-10-13/h6-10,12,14,16-17,21,29-30H,11H2,1-5H3,(H2,25,26,27,31,32)/t14-,16-,17-,21-/m1/s1
• InChI Key： BXIMKBLGWFFOCA-VGKBRBPRSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(NC(C3C=CC=CC=3)=O)=NC1=2)=O

Computed Properties

• Exact Mass: 501.20453
• Monoisotopic Mass: 501.20436026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147.3